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Compound of Interest

Compound Name: SR-4995

Cat. No.: B1256982

Get Quote

Application Notes and Protocols: SR-4995
For Researchers, Scientists, and Drug Development Professionals

Properties of SR-4995
SR-4995 is a potent and selective ligand for α/β-hydrolase domain-containing protein 5

(ABHD5).[1][2] It functions as an activator of adipose triglyceride lipase (ATGL), a key enzyme

in cellular lipolysis.[1]

Property Value Reference

Molecular Formula C₁₉H₂₁N₃O₂S

Molecular Weight 355.45 g/mol [2]

Appearance White to beige powder [1]

Purity ≥98% (HPLC) [1]

CAS Number 891509-95-8 [2]
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Solubility and Stock Solution Preparation
Proper dissolution of SR-4995 is critical for accurate and reproducible experimental results.

The compound exhibits limited solubility in aqueous solutions and requires an organic solvent

for initial stock preparation.

Solubility Data

Solvent Concentration Observations Reference

DMSO 2 mg/mL Clear solution [1][2]

Protocol for Stock Solution Preparation (10 mM DMSO Stock)

Pre-warming: Warm a vial of anhydrous DMSO to room temperature.

Weighing: Accurately weigh the desired amount of SR-4995 powder in a sterile

microcentrifuge tube. For 1 mg of SR-4995, you will need 281.3 µL of DMSO to achieve a 10

mM concentration.

Dissolution: Add the calculated volume of DMSO to the SR-4995 powder.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming (up to 37°C) may aid in dissolution.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store at -20°C for long-term use.[1][2]

Application Notes: Mechanism of Action
SR-4995 induces lipolysis through a mechanism that is independent of the canonical protein

kinase A (PKA) signaling pathway.[3][4]

Binding to ABHD5: SR-4995 directly binds to ABHD5.[1][2][5]

Dissociation from Perilipin: This binding event disrupts the interaction between ABHD5 and

its inhibitory binding partners, perilipin-1 (PLIN1) and perilipin-5 (PLIN5), which are located

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1256982/docs?utm_src=pdf-body#sr-4995-solubility-and-preparation-for-experiments
https://www.sigmaaldrich.com/US/en/product/sigma/sml2207
https://www.abmole.com/products/sr-4995.html
https://www.benchchem.com/product/b1256982/docs?utm_src=pdf-body#sr-4995-solubility-and-preparation-for-experiments
https://www.benchchem.com/product/b1256982/docs?utm_src=pdf-body#sr-4995-solubility-and-preparation-for-experiments
https://www.benchchem.com/product/b1256982/docs?utm_src=pdf-body#sr-4995-solubility-and-preparation-for-experiments
https://www.sigmaaldrich.com/US/en/product/sigma/sml2207
https://www.abmole.com/products/sr-4995.html
https://www.benchchem.com/product/b1256982/docs?utm_src=pdf-body#sr-4995-solubility-and-preparation-for-experiments
https://pmc.ncbi.nlm.nih.gov/articles/PMC5698943/
https://www.researchgate.net/publication/282343829_Endogenous_and_Synthetic_ABHD5_Ligands_Regulate_ABHD5-Perilipin_Interactions_and_Lipolysis_in_Fat_and_Muscle
https://www.benchchem.com/product/b1256982/docs?utm_src=pdf-body#sr-4995-solubility-and-preparation-for-experiments
https://www.sigmaaldrich.com/US/en/product/sigma/sml2207
https://www.abmole.com/products/sr-4995.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5650530/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256982?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


on the surface of lipid droplets.[1][2][4]

Activation of ATGL: The released ABHD5 is now free to bind to and activate adipose

triglyceride lipase (ATGL).[1][2][6]

Initiation of Lipolysis: Activated ATGL catalyzes the initial and rate-limiting step of triglyceride

(TG) hydrolysis, breaking it down into diacylglycerol (DG) and a free fatty acid (FFA).[7] This

initiates the lipolytic cascade, leading to the subsequent breakdown of DG and

monoacylglycerol (MG) by other lipases, ultimately releasing FFAs and glycerol.

This PKA-independent mechanism makes SR-4995 a valuable tool for studying lipolysis in

isolation from upstream hormonal signaling pathways.[3][4]

Caption: SR-4995 signaling pathway for PKA-independent lipolysis.

Protocols: In Vitro Lipolysis Assay in Adipocytes
This protocol describes a method to measure SR-4995-induced lipolysis in differentiated 3T3-

L1 adipocytes by quantifying the release of free fatty acids (FFAs) or glycerol into the culture

medium.

Materials:

Differentiated 3T3-L1 adipocytes (or other suitable adipocyte cell line)

SR-4995 (10 mM stock in DMSO)

Krebs-Ringer Bicarbonate Buffer with HEPES (KRBH) supplemented with 1% fatty acid-free

Bovine Serum Albumin (BSA)

Isoproterenol (positive control)

DMSO (vehicle control)

FFA or Glycerol quantification kit

96-well microplate
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Plate reader

Procedure:

Cell Preparation: Use fully differentiated adipocytes (e.g., day 11-14 for 3T3-L1s).

Pre-incubation: Gently wash the cells twice with phosphate-buffered saline (PBS). Then,

incubate the cells in KRBH buffer with 1% BSA for 2-4 hours at 37°C to establish a basal

lipolytic rate.[8]

Treatment Preparation: Prepare serial dilutions of SR-4995 in KRBH buffer with 1% BSA to

achieve the desired final concentrations (e.g., 0.1, 1, 10, 20 µM).[3] Also prepare solutions

for the vehicle control (DMSO, ensuring the final concentration does not exceed 0.1%) and a

positive control (e.g., 10 µM isoproterenol).

Stimulation: After the pre-incubation period, carefully remove the buffer and replace it with

the prepared treatment solutions.

Incubation: Incubate the plate at 37°C for 1-3 hours.[3]

Sample Collection: At the end of the incubation, collect the culture medium (supernatant)

from each well.

Enzyme Inactivation: To prevent further enzymatic activity, heat the collected media at 65°C

for 10 minutes.[9]

Quantification: Measure the concentration of FFAs or glycerol in the collected media using a

commercially available colorimetric or fluorometric assay kit, following the manufacturer's

instructions.[9][10]

Data Normalization: After collecting the media, lyse the cells and measure the total protein

content in each well. Normalize the FFA or glycerol release to the total protein content to

account for variations in cell number.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10761689/
https://www.benchchem.com/product/b1256982/docs?utm_src=pdf-body#sr-4995-solubility-and-preparation-for-experiments
https://pmc.ncbi.nlm.nih.gov/articles/PMC5698943/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5698943/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9254440/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9254440/
https://www.zen-bio.com/pdf/ZBM0049.01-LIP-1-SPF.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256982?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Differentiated Adipocytes in Plate

Wash cells with PBS

Pre-incubate in KRBH + 1% BSA (2-4h)

Replace buffer with treatments:
- SR-4995 dilutions
- Vehicle (DMSO)

- Positive Control (Isoproterenol)

Incubate at 37°C (1-3h)

Collect supernatant

Heat supernatant to 65°C (10 min)

Quantify FFA/Glycerol Release
(Assay Kit)

Normalize to Total Protein

Click to download full resolution via product page

Caption: Experimental workflow for an in vitro lipolysis assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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